Cas no 87602-66-2 (4-Chloro-2,6,8-trimethylquinoline)

• Product Name: 4-Chloro-2,6,8-trimethylquinoline
• CAS No: 87602-66-2
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• MDL: MFCD03622363
• CID: 858176
• PubChem ID: 329773488
• Update Time: 2025-07-21

4-Chloro-2,6,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6,8-trimethylquinoline
• 4-BROMO-7,8-DIFLUOROQUINOLINE
• AURORA 19332
• 4-Chlor-2,6,8-trimethyl-chinolin
• 4-CHLORO-2,6,8-TRIMETHYL-QUINOLINE
• SCHEMBL17502194
• MFCD03622363
• AB15608
• F3098-4129
• AKOS002350436
• 4-Chloro-2,6,8-trimethylquinoline, AldrichCPR
• CS-0313847
• 2,6,8-trimethyl-4-chloroquinoline
• 87602-66-2
• G78627
• STK899492
• DB-212690

• MDL： MFCD03622363
• Inchi： 1S/C12H12ClN/c1-7-4-8(2)12-10(5-7)11(13)6-9(3)14-12/h4-6H,1-3H3
• InChI Key： FGGSFRDVXDCVEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C(C)=CC(C)=CC2=1

Computed Properties

• Exact Mass: 205.06600
• Monoisotopic Mass: 205.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 302.5°C at 760 mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.609
• PSA: 12.89000
• LogP: 3.81340

4-Chloro-2,6,8-trimethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H413
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-2,6,8-trimethylquinoline

Comprehensive Overview of 4-Chloro-2,6,8-trimethylquinoline (CAS No. 87602-66-2): Properties, Applications, and Industry Insights

The compound 4-Chloro-2,6,8-trimethylquinoline (CAS No. 87602-66-2) is a specialized quinoline derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro substituent at the 4-position and methyl groups at the 2, 6, and 8-positions, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "4-Chloro-2,6,8-trimethylquinoline synthesis" or "CAS 87602-66-2 applications," reflecting its growing demand in high-value chemical processes.

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The physicochemical properties of 4-Chloro-2,6,8-trimethylquinoline—such as its melting point (typically 120–125°C) and moderate solubility in organic solvents—are critical for laboratory-scale and industrial applications. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic frequently queried as "how to analyze 4-Chloro-2,6,8-trimethylquinoline." These methods ensure compliance with stringent quality standards required in fine chemical production.

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In conclusion, 4-Chloro-2,6,8-trimethylquinoline (CAS No. 87602-66-2) exemplifies the intersection of academic research and industrial innovation. Its applications span pharmaceutical intermediates, agrochemicals, and advanced materials, making it a compound of enduring interest. As search trends evolve toward "quinoline-based drug candidates" and "cost-effective synthesis of CAS 87602-66-2," this molecule continues to inspire cutting-edge scientific exploration.